![molecular formula C12H27IO2Si B2682888 Tert-butyl-[4-(2-iodoethoxy)butoxy]-dimethylsilane CAS No. 2413899-48-4](/img/structure/B2682888.png)
Tert-butyl-[4-(2-iodoethoxy)butoxy]-dimethylsilane
Description
Scientific Research Applications
Protection of Hydroxyl Groups
One notable application involves the protection of hydroxyl groups as tert-butyldimethylsilyl derivatives. These derivatives are significant in synthetic chemistry, where protecting groups are employed to mask functional groups during chemical reactions, thereby improving reaction outcomes. The tert-butyldimethylsilyl group is valued for its stability under various conditions and ease of removal when necessary, facilitating its use in the synthesis of complex molecules such as prostaglandins (Corey & Venkateswarlu, 1972).
Dye-Sensitized Solar Cells
Another significant application is in the field of renewable energy, particularly in dye-sensitized solar cells (DSSCs). Additives like 4-tert-butylpyridine to redox electrolytes in DSSCs have been shown to markedly enhance their performance. This enhancement is attributed to shifts in the TiO2 band edge and increased electron lifetimes, which collectively contribute to higher open-circuit potentials (Boschloo, Häggman, & Hagfeldt, 2006).
Organic Synthesis and Material Science
In organic synthesis, compounds like "Tert-butyl-[4-(2-iodoethoxy)butoxy]-dimethylsilane" are pivotal in facilitating complex reactions, including cascade cross-coupling/cyclizations, which are crucial for constructing intricate molecular architectures. Such reactions are foundational in developing pharmaceuticals, agrochemicals, and materials science (Demircan, 2014).
Chemiluminescence Probes
The research also extends into chemiluminescence, where specific silyl compounds serve as probes for detecting singlet oxygen, a reactive oxygen species involved in various chemical and biological processes. This application is crucial for studying oxidative stress in biological systems and material degradation (Li et al., 2004).
Chemical Safety and Stability
Moreover, silyl peroxides, akin to the this compound structure, have been studied for their thermal degradation behavior, highlighting the importance of understanding the thermal stability and hazard assessment of chemical compounds. This knowledge is essential for ensuring the safe storage and handling of chemicals in industrial applications (Das & Shu, 2016).
properties
IUPAC Name |
tert-butyl-[4-(2-iodoethoxy)butoxy]-dimethylsilane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27IO2Si/c1-12(2,3)16(4,5)15-10-7-6-9-14-11-8-13/h6-11H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYNWFNMNDYOLOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCCCCOCCI |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H27IO2Si |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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